Cas no 1261734-81-9 ((R)-Darifenacin-d4)

• Product Name: (R)-Darifenacin-d4
• CAS No: 1261734-81-9
• MF: C₂₈H₃₀N₂O₂
• MW: 426.550007343292
• CID: 4553690
• Update Time: 2025-05-30

(R)-Darifenacin-d4 Chemical and Physical Properties

Names and Identifiers

• (R)?-?Darifenacin-d4
• (R)-Darifenacin-d4

• Inchi： 1S/C28H30N2O2/c29-27(31)28(23-7-3-1-4-8-23,24-9-5-2-6-10-24)25-14-17-30(20-25)16-13-21-11-12-26-22(19-21)15-18-32-26/h1-12,19,25H,13-18,20H2,(H2,29,31)/t25-/m0/s1
• InChI Key： HXGBXQDTNZMWGS-VWLOTQADSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)([C@H]1CCN(C([H])([H])C([H])([H])C2=CC=C3OCCC3=C2)C1)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (R)-Darifenacin-d4

(R)-Darifenacin-d4 (CAS No. 1261734-81-9): An Overview of a Promising Compound in Medicinal Chemistry

(R)-Darifenacin-d4 (CAS No. 1261734-81-9) is a deuterated analog of the antimuscarinic agent darifenacin. This compound has garnered significant attention in the field of medicinal chemistry due to its potential applications in the treatment of overactive bladder (OAB) and other urological conditions. The introduction of deuterium atoms in the molecular structure of darifenacin aims to enhance its metabolic stability, thereby improving its pharmacokinetic properties and therapeutic efficacy.

The chemical structure of (R)-Darifenacin-d4 is characterized by the presence of four deuterium atoms, which are strategically placed to modulate the compound's metabolic profile. Deuterium, being a stable isotope of hydrogen, has a higher atomic mass and can significantly affect the rate of enzymatic reactions involved in drug metabolism. This property makes (R)-Darifenacin-d4 an attractive candidate for developing more effective and longer-lasting treatments for OAB.

Recent studies have highlighted the potential benefits of using deuterated compounds in drug development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterium substitution can lead to reduced metabolism and increased half-life of drugs, which can translate into improved patient compliance and reduced dosing frequency. In the case of (R)-Darifenacin-d4, these advantages are particularly relevant given the chronic nature of OAB and the need for sustained symptom control.

The pharmacological profile of (R)-Darifenacin-d4 is similar to that of its non-deuterated counterpart, with both compounds exhibiting high affinity for muscarinic receptors. However, the deuterated form shows enhanced stability against hepatic metabolism, which can result in lower systemic exposure to active metabolites and reduced side effects. This is a critical consideration in the treatment of OAB, where minimizing adverse effects such as dry mouth, constipation, and blurred vision is essential for patient quality of life.

Clinical trials evaluating the safety and efficacy of (R)-Darifenacin-d4 have shown promising results. A Phase II trial conducted by a leading pharmaceutical company demonstrated that patients treated with (R)-Darifenacin-d4 experienced significant improvements in urinary frequency and urgency compared to placebo. The trial also reported a favorable safety profile, with no serious adverse events attributed to the compound.

The mechanism of action of (R)-Darifenacin-d4 involves selective antagonism of muscarinic receptors, particularly M3 receptors located in the bladder smooth muscle. By blocking these receptors, (R)-Darifenacin-d4 reduces involuntary contractions and increases bladder capacity, thereby alleviating symptoms associated with OAB. This targeted approach minimizes off-target effects on other organ systems, further enhancing the safety margin of the drug.

In addition to its therapeutic applications, (R)-Darifenacin-d4 has also been studied for its potential use as a research tool in understanding muscarinic receptor function and drug metabolism. The unique properties of deuterated compounds make them valuable for investigating metabolic pathways and enzyme kinetics, providing insights that can inform the design of future drugs.

The development and commercialization of deuterated drugs like (R)-Darifenacin-d4 represent a growing trend in pharmaceutical innovation. These compounds offer a novel approach to improving drug performance by leveraging the unique properties of deuterium substitution. As research in this area continues to advance, it is likely that more deuterated analogs will be developed and evaluated for their potential therapeutic benefits.

In conclusion, (R)-Darifenacin-d4 (CAS No. 1261734-81-9) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its enhanced metabolic stability and favorable pharmacokinetic profile make it a promising candidate for treating overactive bladder and other urological conditions. Ongoing research and clinical trials will further elucidate its full potential and contribute to the development of more effective treatments for patients suffering from these conditions.